![molecular formula C8H13NO2 B2866804 9-Oxa-6-azaspiro[4.5]decan-7-one CAS No. 1643811-17-9](/img/structure/B2866804.png)
9-Oxa-6-azaspiro[4.5]decan-7-one
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Description
9-Oxa-6-azaspiro[4.5]decan-7-one is a chemical compound with the molecular formula C8H13NO2 . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of this compound consists of a spirocyclic system with an oxygen atom and a nitrogen atom incorporated into the ring structure . The InChI code for this compound is 1S/C8H13NO2/c10-7-5-11-6-8 (9-7)3-1-2-4-8/h1-6H2, (H,9,10) .Physical and Chemical Properties Analysis
This compound has a molecular weight of 155.19 . It is a solid at room temperature . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available in the current resources .Scientific Research Applications
Anticancer Activity
Research has demonstrated the synthesis and potential anticancer activity of novel derivatives, specifically 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones. These compounds were tested against various cancer cell lines, including lung, breast, and cervical cancer cells, showing moderate to potent activity. Among them, specific compounds emerged as promising candidates for further development due to their effectiveness against these cancer cell lines (Yang et al., 2019).
Synthesis and Biological Evaluation
Spiroaminals, including 1-oxa-6-azaspiro[4.5]decane, have been identified as cores of natural or synthetic products with significant biological activities. Various synthetic strategies have been developed to access these compounds, highlighting their importance in drug discovery and chemical synthesis (Sinibaldi & Canet, 2008).
Antiviral Activity
1-Thia-4-azaspiro[4.5]decan-3-one derivatives were synthesized and evaluated for their anti-coronavirus and anti-influenza virus activities. Certain derivatives showed the ability to inhibit the replication of the human coronavirus, pointing to the therapeutic potential of these compounds in antiviral drug development (Apaydın et al., 2019).
Antimycobacterial Agents
The evaluation of 4-thiazolidinone derivatives as potential antimycobacterial agents revealed several compounds with significant activity at lower concentrations. This highlights the potential of spiro[4.5]decanone derivatives in treating mycobacterial infections (Srivastava et al., 2005).
Drug Discovery Modules
Thia/oxa-azaspiro[3.4]octanes have been synthesized as novel, multifunctional modules for drug discovery. These spirocycles are designed to serve as structurally diverse scaffolds, potentially opening new avenues in the development of therapeutic agents (Li et al., 2013).
Properties
IUPAC Name |
9-oxa-6-azaspiro[4.5]decan-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c10-7-5-11-6-8(9-7)3-1-2-4-8/h1-6H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQRHWZCJFWPDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)COCC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1643811-17-9 |
Source
|
Record name | 9-oxa-6-azaspiro[4.5]decan-7-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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